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Compound of Interest

Compound Name: Methyl 5-bromo-2-methylbenzoate

Cat. No.: B1662064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of methyl 5-bromo-2-
methylbenzoate in common laboratory solvents. Due to the limited availability of public

quantitative data, this document combines reported qualitative and quantitative solubility with

predicted solubility based on the compound's structural characteristics. A comprehensive,

adaptable experimental protocol for determining solubility is also provided, alongside a

visualization of a typical synthesis and purification workflow for this compound.

Core Compound Information
Methyl 5-bromo-2-methylbenzoate is an organic compound frequently utilized as an

intermediate in the synthesis of more complex molecules in the pharmaceutical and chemical

industries. A thorough understanding of its solubility is critical for reaction setup, purification,

and formulation.

IUPAC Name: methyl 5-bromo-2-methylbenzoate CAS Number: 79669-50-4 Molecular

Formula: C₉H₉BrO₂ Molecular Weight: 229.07 g/mol Appearance: White to light yellow powder

or crystal Melting Point: 46.0 to 50.0 °C Boiling Point: 265 °C (lit.)[1]

Data Presentation: Solubility of Methyl 5-bromo-2-
methylbenzoate
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The following table summarizes the known and predicted solubility of methyl 5-bromo-2-
methylbenzoate. It is important to note that aside from Dimethyl Sulfoxide (DMSO), most

quantitative data is not readily available in published literature, and therefore predictions are

based on the principle of "like dissolves like."

Solvent Formula Type
Predicted/Reported
Solubility

Water H₂O Polar Protic

Reported as "Soluble"

[1][2][3][4][5][6] (likely

low)

Methanol CH₃OH Polar Protic Reported as "Soluble"

Ethanol C₂H₅OH Polar Protic
Predicted to be

Soluble

Acetone C₃H₆O Polar Aprotic
Predicted to be

Soluble

Ethyl Acetate C₄H₈O₂ Polar Aprotic
Predicted to be

Soluble

Dichloromethane CH₂Cl₂ Polar Aprotic
Predicted to be

Soluble

Chloroform CHCl₃ Polar Aprotic
Predicted to be

Soluble

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS Polar Aprotic

200 mg/mL

(ultrasonication may

be needed)[7]

Hexane C₆H₁₄ Nonpolar

Predicted to be

Sparingly Soluble to

Insoluble

Toluene C₇H₈ Nonpolar
Predicted to be

Soluble

Experimental Protocols: Determination of Solubility
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While a specific, published protocol for methyl 5-bromo-2-methylbenzoate is not available,

the following is a detailed, adaptable methodology for the quantitative determination of its

solubility, based on standard laboratory practices for organic compounds.

Objective: To quantitatively determine the solubility of methyl 5-bromo-2-methylbenzoate in a

selected solvent at a specific temperature (e.g., 25 °C).

Materials:

Methyl 5-bromo-2-methylbenzoate (solid)

Selected solvents (e.g., water, ethanol, ethyl acetate)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Pre-weighed collection vials

Drying oven or nitrogen stream setup

Methodology:

Sample Preparation: Add an excess amount of solid methyl 5-bromo-2-methylbenzoate
(e.g., 20-30 mg) to a vial. The presence of undissolved solid at the end of the experiment is

crucial to ensure the solution is saturated.

Solvent Addition: Accurately add a known volume or mass of the chosen solvent (e.g., 1.0

mL) to the vial.

Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker set to a

constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48
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hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: Allow the vial to stand undisturbed at the same constant temperature for

at least 2 hours to let the excess solid settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

(the clear, saturated solution) using a syringe. To ensure no solid particles are transferred,

attach a syringe filter and discard the first small portion of the filtrate (to saturate the filter

material) before dispensing a known volume (e.g., 0.5 mL) into a pre-weighed collection vial.

Solvent Evaporation: Place the collection vial in a drying oven or under a gentle stream of

nitrogen to completely evaporate the solvent. For high-boiling point solvents like DMSO, a

vacuum oven at an elevated temperature is recommended.

Final Weighing: Once the solvent is fully removed, weigh the collection vial containing the

dried solute residue.

Calculation: The solubility is calculated using the following formula:

Solubility (mg/mL) = (Mass of vial with residue - Mass of empty vial) / Volume of supernatant

collected

Mandatory Visualization: Synthesis and Purification
Workflow
The following diagram illustrates a common laboratory-scale synthesis and purification

workflow for methyl 5-bromo-2-methylbenzoate, starting from 5-bromo-2-methylbenzoic acid.
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Synthesis and Purification of Methyl 5-bromo-2-methylbenzoate

5-Bromo-2-methylbenzoic Acid
+ Methanol

Esterification
(e.g., with diazomethyltrimethylsilane

in hexane)

Stir at RT Quench with
Glacial Acetic Acid Aqueous Workup

Dilute with
Ethyl Acetate

Wash with:
1. 1M NaOH (aq)

2. Sat. NaHCO3 (aq)
3. Brine

Dry Organic Layer
(Anhydrous Na2SO4) Filtration Concentration

(Reduced Pressure)

Silica Gel Column
Chromatography

(if needed)

Crude Product

Methyl 5-bromo-2-methylbenzoate
Pure Product
(if no further

purification needed)

Pure Product

Click to download full resolution via product page

Caption: Synthesis and purification workflow for methyl 5-bromo-2-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662064#methyl-5-bromo-2-methylbenzoate-
solubility-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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